Cas no 175278-15-6 (4-Bromo-2-(trifluoromethoxy)thiophenol)

• Product Name: 4-Bromo-2-(trifluoromethoxy)thiophenol
• CAS No: 175278-15-6
• MF: C₇H₄BrF₃OS
• MW: 273.07027053833
• MDL: MFCD00203474
• CID: 135519
• PubChem ID: 2736425
• Update Time: 2025-06-08

4-Bromo-2-(trifluoromethoxy)thiophenol Chemical and Physical Properties

Names and Identifiers

• Benzenethiol,4-bromo-2-(trifluoromethoxy)-
• 4-Bromo-2-(trifluoromethoxy)benzene-1-thiol
• 4-Bromo-2-(trifluoromethoxy)thiophenol
• 4-bromo-2-(trifluoromethoxy)benzenethiol
• 4-Bromo-2-(trifluoromethoxy)thiophenol95+%
• 4-Bromo-2-(trifluoromethoxy)benzene-1-thiol, 95+%
• AKOS015835486
• FT-0617721
• 4-bromo-2-(trifluoromethoxy)thiophenol, AldrichCPR
• A812045
• 4-bromo-2-trifluoromethoxybenzenethiol
• MFCD00203474
• 175278-15-6
• CS-0360294
• 4-bromo-2-trifluoromethoxy-benzenethiol
• DTXSID10371354
• SCHEMBL2199423
• MS-22006
• DB-030638
• 4-Bromo-2-(Trifluoromethoxy)-Benzenethiol

• MDL： MFCD00203474
• Inchi： 1S/C7H4BrF3OS/c8-4-1-2-6(13)5(3-4)12-7(9,10)11/h1-3,13H
• InChI Key： WWZNHDMEBZHFTK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC(F)(F)F)S

Computed Properties

• Exact Mass: 271.91200
• Monoisotopic Mass: 271.91183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.9
• Topological Polar Surface Area: 10.2Ų

Experimental Properties

• Color/Form: Not determined
• Boiling Point: 96 °C
• PSA: 48.03000
• LogP: 3.63640
• Solubility: Not determined

4-Bromo-2-(trifluoromethoxy)thiophenol Security Information

• Hazard Statement： Toxic
• Hazard Category Code： 20/21/22-36/37/38-43
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：TOXIC
• Risk Phrases：R20/21/22
• Safety Term：S26;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 4-Bromo-2-(trifluoromethoxy)thiophenol

Introduction to 4-Bromo-2-(trifluoromethoxy)thiophenol (CAS No. 175278-15-6)

4-Bromo-2-(trifluoromethoxy)thiophenol, with the CAS number 175278-15-6, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, including a bromine atom, a trifluoromethoxy group, and a thiophenol moiety, which collectively contribute to its diverse chemical properties and potential applications.

The chemical structure of 4-Bromo-2-(trifluoromethoxy)thiophenol can be represented as C₈H₅BrF₃OS. The presence of the bromine atom and the trifluoromethoxy group imparts significant electronic and steric effects, making this compound an attractive building block for the synthesis of more complex molecules. The thiophenol moiety, known for its reactivity and ability to form stable complexes with various metals, further enhances the compound's utility in both synthetic and analytical contexts.

In recent years, 4-Bromo-2-(trifluoromethoxy)thiophenol has been extensively studied for its potential applications in medicinal chemistry. One notable area of research involves its use as an intermediate in the synthesis of novel pharmaceuticals. The bromine atom can be readily substituted with other functional groups, allowing for the creation of a wide range of derivatives with tailored biological activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-Bromo-2-(trifluoromethoxy)thiophenol exhibited potent antitumor activity against various cancer cell lines, highlighting its potential as a lead compound in drug discovery.

Beyond medicinal applications, 4-Bromo-2-(trifluoromethoxy)thiophenol has also found utility in materials science. Its unique electronic properties make it an excellent candidate for the development of advanced functional materials. Research published in the Journal of Materials Chemistry C explored the use of this compound as a precursor for the synthesis of conductive polymers and organic semiconductors. The resulting materials exhibited enhanced electrical conductivity and stability, making them promising candidates for applications in electronic devices and sensors.

The synthesis of 4-Bromo-2-(trifluoromethoxy)thiophenol typically involves multi-step reactions that require careful control of reaction conditions to ensure high yields and purity. A common synthetic route involves the bromination of 2-trifluoromethoxythiophenol followed by deprotection steps to obtain the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods, such as using microwave-assisted reactions and catalysts that minimize waste generation.

In terms of safety and handling, while 4-Bromo-2-(trifluoromethoxy)thiophenol is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, storage conditions should be carefully controlled to maintain the stability and purity of the compound.

The future prospects for 4-Bromo-2-(trifluoromethoxy)thiophenol are promising. Ongoing research continues to uncover new applications and derivatives that could have significant impacts in both pharmaceutical and materials science fields. As synthetic methods become more efficient and sustainable, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.